Cas no 1852258-98-0 (Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)-)

Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- is a specialized organic compound featuring a pyrimidinylmethyl substituent attached to a methyl-substituted propanamide backbone. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of biologically active molecules. The presence of the pyrimidine moiety enhances its ability to participate in hydrogen bonding and π-stacking interactions, making it valuable for targeted molecular design. Its well-defined chemical properties ensure consistent performance in synthetic applications, while its stability under standard conditions facilitates handling and storage. This compound is suited for research applications requiring precise functional group incorporation.
Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- structure
1852258-98-0 structure
Product Name:Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)-
CAS No:1852258-98-0
MF:C9H13N3O
MW:179.219021558762
CID:5252955
Update Time:2025-06-08

Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)-
    • Inchi: 1S/C9H13N3O/c1-7(2)9(13)12-6-8-10-4-3-5-11-8/h3-5,7H,6H2,1-2H3,(H,12,13)
    • InChI Key: IMBPNPQAUKRGRZ-UHFFFAOYSA-N
    • SMILES: C(NCC1=NC=CC=N1)(=O)C(C)C

Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- Pricemore >>

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Additional information on Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)-

Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- (CAS No. 1852258-98-0): A Comprehensive Overview

Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1852258-98-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This amide derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound's molecular structure incorporates a pyrimidine moiety, which is a key pharmacophore in many bioactive molecules, enhancing its utility in drug discovery and development.

The synthesis of Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- involves a meticulous process that requires precise control over reaction conditions and reagent selection. The presence of the pyrimidine ring and the N-substituted methyl group contributes to the compound's versatility, making it a valuable intermediate in the preparation of more complex molecules. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into various research and industrial applications.

In the context of contemporary pharmaceutical research, Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- has been explored for its potential biological activity. The pyrimidine scaffold is known to interact with numerous biological targets, including enzymes and receptors, making it a promising candidate for developing novel therapeutic agents. Studies have indicated that derivatives of this compound may exhibit properties such as kinase inhibition, which is relevant in the treatment of cancers and inflammatory diseases.

One of the most compelling aspects of Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- is its role as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize libraries of analogs, each with tailored properties to optimize efficacy and minimize side effects. High-throughput screening (HTS) techniques have been employed to rapidly assess the biological activity of these derivatives, accelerating the drug discovery process.

The chemical properties of Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- make it particularly suitable for further functionalization. Its amide bond can be hydrolyzed or converted into other functional groups, allowing for the creation of diverse chemical entities. This flexibility has been exploited in the development of prodrugs, where the pyrimidine moiety serves as a masking group that is cleaved under physiological conditions to release the active therapeutic agent.

Recent research has also highlighted the importance of computational methods in understanding the behavior of Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)-. Molecular modeling and quantum mechanical calculations have provided insights into its interactions with biological targets, aiding in the design of more effective drugs. These computational approaches are increasingly integrated into drug discovery pipelines, complementing experimental efforts and enhancing overall efficiency.

The industrial significance of Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- extends beyond academic research. Pharmaceutical companies are investing in the scalable production of this compound to support preclinical and clinical trials. The demand for high-quality intermediates like this one underscores their importance in bringing new therapies to market. As synthetic chemistry continues to evolve, methods for producing complex molecules like this one are becoming more sophisticated and cost-effective.

In conclusion, Propanamide, 2-methyl-N-(2-pyrimidinylmethyl)- (CAS No. 1852258-98-0) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset in drug discovery and development. With ongoing advancements in synthetic methodologies and computational techniques, this compound is poised to play an increasingly important role in the future of medicine.

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